Cas no 5840-81-3 (1,3-Oxazolidine-2-thione)

• Product Name: 1,3-Oxazolidine-2-thione
• CAS No: 5840-81-3
• MF: C₃H₅NOS
• MW: 103.142899274826
• MDL: MFCD00125763
• CID: 371788
• PubChem ID: 2733223
• Update Time: 2025-04-19

1,3-Oxazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• Oxazolidine-2-thione
• 1,3-OXAZOLANE-2-THIONE
• 2-Oxazolidinethione
• 2-Thioxotetrahydro-1,3-Oxazole
• 1,3-Oxazolidine-2-thione
• 2-Mercapto-2-oxazoline
• 2-Thiooxazolidone
• NSC 15071
• UNII-6SMJ3CUW4C
• HY-W038985
• Oxazolidinethione
• PD171671
• 5840-81-3
• Carbamothioic acid, (2-hydroxyethyl)-, .gamma.-lactone
• NSC15071
• InChI=1/C3H5NOS/c6-3-4-1-2-5-3/h1-2H2,(H,4,6
• NSC209913
• MFCD00125763
• NSC-15071
• Q27265448
• EN300-25556
• NSC 209913
• CS-0097403
• DTXSID20873511
• NSC-209913
• 6SMJ3CUW4C
• 2-mercaptooxazoline
• CHEBI:195165
• OXAZOLIDINE,2-THIONE
• Carbamothioic acid, (2-hydroxyethyl)-, gamma-lactone
• 4,5-dihydro-1,3-oxazole-2-thiol
• FT-0694546
• A869455
• 28470-84-0
• A800921
• 4,5-dihydro-oxazole-2-thiol
• (2-Hydroxyethyl)thiocarbamic acid, gamma-lactone
• SCHEMBL88697
• AKOS006222313
• DTXCID001011751
• 2-aOxazolidinethione
• 2-Oxazolidinethione (8CI)(9CI)
• DA-69394
• 2-Oxazolidinethione (8CI)

• MDL： MFCD00125763
• Inchi： 1S/C3H5NOS/c6-3-4-1-2-5-3/h1-2H2,(H,4,6)
• InChI Key： UMURLIQHQSKULR-UHFFFAOYSA-N
• SMILES： S=C1NCCO1

Computed Properties

• Exact Mass: 103.00900
• Monoisotopic Mass: 103.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 73.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• Color/Form: White or light beige crystalline powder
• Density: 1.31
• Melting Point: 97-99 ºC
• Boiling Point: 121 ºC
• Flash Point: 27 ºC
• Refractive Index: 1.5130 (estimate)
• PSA: 53.35000
• LogP: 0.21990
• Solubility: Not determined

1,3-Oxazolidine-2-thione Security Information

• Safety Instruction： S24/25
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines